Cas no 2138311-13-2 (4-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-4-oxobutanoic acid)

• Product Name: 4-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-4-oxobutanoic acid
• CAS No: 2138311-13-2
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 6199926
• PubChem ID: 165469055
• Update Time: 2025-06-11

4-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138311-13-2
• EN300-784531
• 4-{3-amino-6-azabicyclo[3.2.1]octan-6-yl}-4-oxobutanoic acid
• 4-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-4-oxobutanoic acid

• Inchi： 1S/C11H18N2O3/c12-8-3-7-4-9(5-8)13(6-7)10(14)1-2-11(15)16/h7-9H,1-6,12H2,(H,15,16)
• InChI Key： GEBMEWYDEZZFPT-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N1CC2CC(CC1C2)N

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 83.6Ų

Additional information on 4-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-4-oxobutanoic acid

Introduction to 4-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-4-oxobutanoic Acid (CAS No. 2138311-13-2)

4-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-4-oxobutanoic acid is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis due to its unique bicyclic framework and functional groups. This compound, identified by the Chemical Abstracts Service registry number CAS No. 2138311-13-2, features a fused azabicyclo[3.2.1]octane core substituted with an amino group and an oxoacetic acid moiety, making it a promising candidate for further exploration in medicinal chemistry.

The molecular architecture of 4-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-4-oxobutanoic acid presents a challenging yet intriguing scaffold for drug discovery efforts. The presence of both basic and acidic functionalities within the same molecule suggests potential applications as a chelating agent or a precursor for the synthesis of more complex pharmacophores. The bicyclic system itself contributes to high lipophilicity and metabolic stability, which are desirable properties in many therapeutic agents.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between this compound and biological targets, particularly enzymes and receptors involved in metabolic pathways. Studies indicate that the azabicyclo[3.2.1]octane core may mimic natural substrates or transition states, offering a basis for designing selective inhibitors or modulators.

The 4-oxobutanoic acid moiety introduces an additional level of complexity, providing a site for further derivatization to enhance binding affinity or pharmacokinetic properties. This functional group is also known to participate in hydrogen bonding interactions, which are critical for the design of high-affinity ligands.

In the context of drug development, derivatives of 4-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-4-oxobutanoic acid have been explored as potential candidates for treating various diseases, including neurological disorders and inflammatory conditions. The amino group at the 3-position offers a handle for conjugation with other biomolecules or for further chemical modification, allowing for tailored pharmacological profiles.

One particularly exciting application lies in its potential use as a building block for peptidomimetics, where the bicyclic scaffold can replace linear sequences in peptides while maintaining or improving bioavailability and target specificity. The rigid structure provided by the azabicyclo[3.2.1]octane ring system helps stabilize key interactions with biological targets, reducing the likelihood of off-target effects.

The synthesis of this compound presents its own set of challenges due to the strained nature of the bicyclic system and the need for precise stereocontrol at multiple centers. However, recent methodological advances in organic synthesis have made it increasingly feasible to construct such complex molecules with high enantioselectivity and yield.

From a mechanistic standpoint, researchers have hypothesized that derivatives of 4-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-4-oxobutanoic acid could interfere with enzyme catalysis by mimicking transition states or by competing with natural substrates for binding sites. This has implications not only for enzyme inhibition but also for modulating signaling pathways that rely on these enzymes.

The compound’s potential as an intermediate in peptide mimetics has been further supported by computational studies showing favorable binding modes when docked against targets such as kinases or proteases involved in cancer pathways. These studies predict that modifications to the carboxylic acid group or the amino substituent could enhance binding affinity while maintaining solubility and metabolic stability.

In conclusion, 4-{3-Amino-6-azabicyclo[3.2.1]octan-6-yl}-4-oxobutanoic acid (CAS No. 2138311-13-2) represents a structurally sophisticated entity with significant untapped potential in pharmaceutical research and development. Its unique combination of functional groups and structural motifs positions it as a valuable scaffold for designing novel therapeutic agents targeting a wide range of diseases.